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Compound of Interest

Compound Name: D-Erythrulose

Cat. No.: B118278 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of operational integrity. This guide

provides essential safety and logistical information for the proper disposal of D-Erythrulose, a

tetrose carbohydrate commonly used in cosmetic and research applications. Adherence to

these procedures will help maintain a safe laboratory environment and ensure compliance with

regulatory standards.

D-Erythrulose Chemical Properties
Understanding the chemical properties of D-Erythrulose is fundamental to its safe handling

and disposal. The following table summarizes key quantitative data for easy reference.

Property Value

Chemical Formula C4H8O4[1][2]

Molar Mass 120.104 g·mol−1[1][3]

Appearance Syrup or clear to pale-yellowish liquid[1]

Solubility in Water Soluble[1][3]

Flash Point 110 °C / 230 °F[4]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases[4][5]
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Immediate Safety and Spill Response
In the event of a D-Erythrulose spill, immediate and appropriate action is necessary to prevent

contamination and ensure personnel safety.

Personal Protective Equipment (PPE):

Eyes: Wear chemical safety glasses or goggles.[6]

Body: Use gloves (nitrile rubber is recommended) and appropriate protective clothing to

prevent skin exposure.[4][5]

Spill Cleanup Protocol:

Containment: For liquid spills, wipe up with an absorbent material such as cloth or fleece.[5]

For solid forms, sweep up the material.[4][6]

Collection: Place the absorbed or swept-up material into a suitable, closed container for

disposal.[4][5][6]

Decontamination: Thoroughly clean the affected surfaces with water to remove any residual

contamination.[6]

Disposal: Dispose of all waste and cleanup materials in accordance with federal, national, or

local regulations.[6]

Step-by-Step Disposal Procedure
The disposal of D-Erythrulose should always be conducted in compliance with institutional

guidelines and local regulations. While D-Erythrulose is noted to be composed of

physiological and biodegradable compounds, proper disposal protocols must be followed.[6]

Waste Identification:

Characterize the waste stream containing D-Erythrulose. Note any solvents or other

chemicals mixed with the D-Erythrulose, as this will affect the disposal route.

Waste Segregation and Collection:
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Collect waste D-Erythrulose and contaminated materials (e.g., absorbent pads, gloves) in

a designated, properly labeled, and closed container.

Do not mix with incompatible materials such as strong oxidizing agents.[4]

Consult Institutional Guidelines:

Review your institution's chemical hygiene plan and waste disposal guidelines.

Contact your institution's Environmental Health and Safety (EHS) department for specific

instructions on D-Erythrulose disposal.

Regulatory Compliance:

Users should review their operations in terms of the applicable federal, national, or local

regulations and consult with appropriate regulatory agencies if necessary before disposing

of the waste product.[6]

Arrangement for Pickup:

Follow your institution's procedure for requesting a hazardous waste pickup. Ensure all

labeling and container requirements are met before the scheduled pickup.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of D-Erythrulose.
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Caption: D-Erythrulose Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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